Cas no 1353960-89-0 (N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide)

• Product Name: N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide
• CAS No: 1353960-89-0
• MF: C₁₆H₂₁ClN₂O
• MW: 292.803743124008
• CID: 2162841
• Update Time: 2025-08-04

N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-benzyl-pyrrolidin-3-yl)-2-chloro-n-cyclopropyl-acetamide
• N-(1-benzylpyrrolidin-3-yl)-2-chloro-N-cyclopropylacetamide
• (R)-N-(1-Benzylpyrrolidin-3-yl)-2-chloro-N-cyclopropylacetamide
• (S)-N-(1-Benzylpyrrolidin-3-yl)-2-chloro-N-cyclopropylacetamide
• AM93064
• N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide

• Inchi： 1S/C16H21ClN2O/c17-10-16(20)19(14-6-7-14)15-8-9-18(12-15)11-13-4-2-1-3-5-13/h1-5,14-15H,6-12H2
• InChI Key： OXHUJDMQKSWMFQ-UHFFFAOYSA-N
• SMILES： ClCC(N(C1CN(CC2C=CC=CC=2)CC1)C1CC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 339
• Topological Polar Surface Area: 23.6

Experimental Properties

• Color/Form: NA
• Density: 1.2±0.1 g/cm3
• Boiling Point: 419.5±45.0 °C at 760 mmHg

N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide

Introduction to N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide (CAS No. 1353960-89-0)

N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide (CAS No. 1353960-89-0) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential applications in drug discovery and development. This compound belongs to the class of pyrrolidines and features a unique combination of functional groups, including a benzyl substituent, a chloro group, and a cyclopropyl moiety, which collectively contribute to its distinct chemical and biological properties.

The structural complexity of N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide makes it an interesting candidate for various pharmacological studies. Recent research has focused on elucidating its mechanisms of action and potential therapeutic applications. One of the key areas of interest is its interaction with specific receptors and enzymes, which can provide valuable insights into its biological activity.

In the context of drug discovery, N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide has been evaluated for its potential as a lead compound in the development of novel therapeutics. Studies have shown that this compound exhibits promising activity against certain diseases, particularly those involving neurological disorders and inflammatory conditions. The presence of the benzyl group and the cyclopropyl moiety may enhance its ability to cross the blood-brain barrier, making it a suitable candidate for central nervous system (CNS) disorders.

From a synthetic chemistry perspective, the preparation of N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide involves several steps, including the formation of the pyrrolidine ring and the introduction of the various functional groups. Advanced synthetic techniques, such as transition metal-catalyzed reactions and organocatalysis, have been employed to optimize the synthesis process and improve yield and purity. These advancements have facilitated the production of this compound on a larger scale, enabling more extensive biological evaluations.

Recent studies have also explored the pharmacokinetic properties of N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide. Its absorption, distribution, metabolism, and excretion (ADME) profiles have been characterized to better understand its behavior in biological systems. Preliminary data suggest that this compound has favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life, which are crucial factors for its potential use as a therapeutic agent.

In addition to its potential therapeutic applications, N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide has been studied for its effects on cellular signaling pathways. Research has shown that it can modulate specific signaling cascades involved in inflammation and neuroprotection. For instance, it has been reported to inhibit certain pro-inflammatory cytokines and promote neuroprotective effects in vitro and in animal models. These findings highlight its multifaceted biological activities and underscore its potential as a multifunctional therapeutic agent.

The safety profile of N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide is another critical aspect that has been investigated. Preclinical studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. However, further studies are needed to fully assess its safety in humans before it can be advanced to clinical trials.

In conclusion, N-(1-Benzyl-pyrrolidin-3-yl)-2-chloro-N-cyclopropyl-acetamide (CAS No. 1353960-89-0) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and safety profile, this compound holds significant promise for contributing to the advancement of drug discovery and development efforts.